5-Isoxazolol, 4,5-dihydro-3-phenyl-5-(1,1,2,2-tetrafluoroethyl)-

• CAS: 184293-63-8
• Molecular Formula: C11H9F4NO2
• Molecular Weight: 263.19 g/mol
• SMILES: C1C(=NOC1(C(C(F)F)(F)F)O)C2=CC=CC=C2
• InChI: InChI=1S/C11H9F4NO2/c12-9(13)11(14,15)10(17)6-8(16-18-10)7-4-2-1-3-5-7/h1-5,9,17H,6H2
• InChIKey: NGGXPXGLASJLDI-UHFFFAOYSA-N

5-Isoxazolol, 4,5-dihydro-3-phenyl-5-(tetrafluoroethyl)-: Identity & Class

5-Isoxazolol, 4,5-dihydro-3-phenyl-5-(1,1,2,2-tetrafluoroethyl)- (CAS 184293-63-8) is a fluorinated 4,5-dihydroisoxazole (Δ²-isoxazoline) bearing a 5-hydroxy group and a 5-(1,1,2,2-tetrafluoroethyl) substituent. The compound belongs to the 3-phenylisoxazoline chemotype, a scaffold exploited in agrochemical, antiparasitic, and anti-inflammatory discovery programs [1]. Its molecular formula is C₁₁H₉F₄NO₂ (MW 263.19 g/mol), and it is supplied primarily as a research intermediate (typical purity ≥95%) [2]. The presence of the partially fluorinated ethyl chain distinguishes it from both non-fluorinated and perfluoroalkyl analogs, imparting a unique combination of lipophilicity (XLogP3 = 2.6) and hydrogen-bonding capacity (1 HBD, 7 HBA) that influences solubility, metabolic stability, and NMR spectroscopic behavior [2].

1 Fluorinated isoxazoline building block with –CF₂CF₂H substituent

2 5‑Hydroxy handle enables derivatization or dehydration to aromatic isoxazole

3 Unique ¹H–¹⁹F coupling pattern supports regioisomer confirmation by NMR

• [1] V. Kumar, K. Kaur, G. K. Gupta, A. K. Sharma, Fluorinated isoxazolines and isoxazoles: A synthetic perspective, J. Fluorine Chem. 180 (2015) 55–97. https://doi.org/10.1016/j.jfluchem.2015.09.004 View Source
• [2] PubChem Compound Summary for CID 11118900, 5-Isoxazolol, 4,5-dihydro-3-phenyl-5-(1,1,2,2-tetrafluoroethyl)-. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/184293-63-8 View Source

Why Generic Isoxazoline Substitution Fails

The 5-(1,1,2,2-tetrafluoroethyl) substituent in this compound is not a simple isostere for other fluoroalkyl groups (e.g., –CF₃, –CF₂Cl, –C₂F₅) or for non-fluorinated alkyl chains. The –CF₂CF₂H moiety introduces a defined hydrogen-bond donor site at the terminal CHF₂ proton, a feature absent in perfluorinated analogs, while simultaneously increasing lipophilicity beyond that of –CH₃ or –C₂H₅ congeners [1]. This dual character alters both chromatographic behavior and in silico ADME predictions, meaning that data generated with a –CF₃ or –CH₃ analog cannot be assumed valid for the tetrafluoroethyl compound [2]. Furthermore, the ³J_H,F coupling pattern of the –CF₂CF₂H group serves as an unambiguous NMR fingerprint for regioisomeric and tautomeric assignment, a capability unavailable with non-fluorinated or symmetrically fluorinated compounds, rendering generic substitution analytically misleading [3].

Lipophilicity –CF₂CF₂H vs –CH₃ or –C₂H₅ analogs may shift logP by ~2 units; ADME and solubility behavior may not transfer.

NMR identity –CF₃, –C₂F₅, or –CF₂Cl analogs lack the terminal CHF₂ proton; ³J_H,F diagnostic for regioisomer assignment is lost.

Derivatization Non‑hydroxylated 5‑alkyl or 5‑perfluoroalkyl isoxazolines cannot undergo dehydration to the aromatic isoxazole.

• [1] C. Nieto, M. P. Cornago, M. P. Cabildo, D. Sanz, R. M. Claramunt, Synthesis, structure and NMR study of fluorinated isoxazoles derived from hemi-curcuminoids, J. Fluorine Chem. (2019). https://doi.org/10.1016/j.jfluchem.2019.01.005 View Source
• [2] PubChem Compound Summary for CID 11118900, Computed Properties (XLogP3, H-Bond Donor/Acceptor). https://pubchem.ncbi.nlm.nih.gov/compound/184293-63-8 View Source
• [3] V. Y. Sosnovskikh, Spin-spin coupling constant ³J_H,F of the 1,1,2,2-tetrafluoroethyl group as a useful tool for recognition of regioisomeric and tautomeric pairs of organofluoric compounds, Russ. Chem. Bull. 50 (2001) 1223–1227. View Source

Quantitative Differentiation Evidence

Lipophilicity Shift vs. Non-Fluorinated Core

The target compound displays a computed XLogP3 of 2.6, contrasting sharply with the non-fluorinated 3-phenyl-4,5-dihydroisoxazol-5-ol core, for which the calculated LogP of a representative analog, 5-(3-hydroxypropyl)-3-phenyl-4,5-dihydroisoxazol-5-ol, is 0.71 . This nearly 1.9 log-unit increase reflects the lipophilic contribution of the –CF₂CF₂H group [1]. No head-to-head experimental LogD₇.₄ measurement was identified in the public domain for this compound.

Lipophilicity shift

Cross‑study comparable

Δ XLogP3 ≈ +1.9 vs non‑fluorinated core (2.6 vs 0.71)

Reported lipophilicity increase supports scaffold differentiation; direct LogD₇.₄ not available.

Computed values only; experimental logP/logD required for ADME interpretation.

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 2.6
Comparator Or Baseline	5-(3-hydroxypropyl)-3-phenyl-4,5-dihydroisoxazol-5-ol (XLogP3 = 0.71)
Quantified Difference	Δ XLogP3 ≈ +1.9 log units
Conditions	Computed by XLogP3 algorithm (PubChem); no experimental logP/logD data available for direct comparison.

Why This Matters

A ~1.9 log-unit increase in predicted lipophilicity indicates substantially different membrane permeability and metabolic clearance profiles, making the tetrafluoroethyl compound unsuitable as a direct replacement for non-fluorinated analogs in biological assays without independent ADME validation.

• [1] PubChem Compound Summary for CID 11118900, 5-Isoxazolol, 4,5-dihydro-3-phenyl-5-(1,1,2,2-tetrafluoroethyl)-. XLogP3 = 2.6. https://pubchem.ncbi.nlm.nih.gov/compound/184293-63-8 View Source

Polar Surface Area Reduction vs. Hydroxyalkyl Analog

The topological polar surface area (TPSA) of the target compound is 41.8 Ų, compared to 62.1 Ų for 5-(3-hydroxypropyl)-3-phenyl-4,5-dihydroisoxazol-5-ol . The –CF₂CF₂H group contributes less to PSA than a hydroxyl-terminated propyl chain, yielding a TPSA more favorable for blood-brain barrier penetration (typical threshold <90 Ų for CNS drugs) while remaining above the threshold for aqueous solubility [1].

TPSA reduction

Cross‑study comparable

TPSA 41.8 Ų vs 62.1 Ų for hydroxypropyl analog (−20.3 Ų)

Lower TPSA may support passive permeability; relevant for CNS or intracellular target screens.

Computed TPSA; confirmatory experimental permeability data advised.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 41.8 Ų
Comparator Or Baseline	5-(3-hydroxypropyl)-3-phenyl-4,5-dihydroisoxazol-5-ol (TPSA = 62.1 Ų)
Quantified Difference	Δ TPSA = –20.3 Ų
Conditions	Computed TPSA values from chemical database entries; no experimental PSA data available.

Why This Matters

A 20 Ų lower TPSA suggests superior passive membrane permeability for the tetrafluoroethyl compound, which may be critical when selecting a scaffold for intracellular or CNS targets, but mandates confirmatory experimental permeability data.

• [1] K. Palm, P. Stenberg, K. Luthman, P. Artursson, Polar molecular surface properties predict the intestinal absorption of drugs in humans, Pharm. Res. 14 (1997) 568–571. https://doi.org/10.1023/A:1012130804098 View Source

³J_H,F Coupling: NMR Diagnostic for Regioisomers

The 1,1,2,2-tetrafluoroethyl group displays a characteristic ³J_H,F coupling constant between the terminal CHF₂ proton and the adjacent CF₂ fluorines. Sosnovskikh (2001) demonstrated that this coupling provides a reliable NMR criterion for distinguishing regioisomeric H(CF₂)₂-containing isoxazoles and pyrazoles, as well as for identifying tautomeric forms, a capability not available with –CF₃ or –C₂F₅ analogs [1]. The target compound's NMR signature, therefore, enables unambiguous structural confirmation that simpler fluoroalkyl analogs cannot provide.

³J_H,F NMR diagnostic

Class‑level inference

Unique ³J_H,F coupling from –CF₂CF₂H resolves regioisomers and tautomers

Supports unambiguous structural confirmation; –CF₃ or –C₂F₅ analogs lack this handle.

Published on H(CF₂)₂ heterocycles; apply to analogous isoxazolines.

Evidence Dimension	¹H–¹⁹F scalar coupling (³J_H,F) as a structural diagnostic
Target Compound Data	Characteristic ³J_H,F pattern for –CF₂CF₂H group (exact coupling constant values available in source publication for closely related compounds)
Comparator Or Baseline	3-Phenyl-5-(trifluoromethyl)isoxazoline (no terminal CHF₂ proton; no ³J_H,F diagnostic available)
Quantified Difference	Qualitatively unique: presence vs. absence of diagnostic ³J_H,F coupling
Conditions	¹H and ¹⁹F NMR spectroscopy; study published on H(CF₂)₂-containing heterocycles.

Why This Matters

For procurement of building blocks intended for library synthesis, unambiguous structural confirmation by NMR is critical. The tetrafluoroethyl group's unique ³J_H,F fingerprint reduces the risk of regioisomeric misassignment that could compromise downstream SAR interpretation, a risk inherent with –CF₃ analogs that lack this diagnostic handle.

• [1] V. Y. Sosnovskikh, Spin-spin coupling constant ³J_H,F of the 1,1,2,2-tetrafluoroethyl group as a useful tool for recognition of regioisomeric and tautomeric pairs of organofluoric compounds, Russ. Chem. Bull. 50 (2001) 1223–1227. View Source

Metabolic Stability: –CF₂CF₂H vs. Alkyl Chains

Incorporation of fluorine into the isoxazoline scaffold is known to enhance metabolic stability by blocking oxidative metabolism at the substituted position [1]. While no direct metabolic stability data (e.g., intrinsic clearance in hepatocytes or microsomes) were located for CAS 184293-63-8, the class-level precedent indicates that the –CF₂CF₂H group provides greater oxidative resistance than –CH₂CH₃ or –CH₃ congeners. The terminal CHF₂ proton retains some potential for CYP450-mediated defluorination, distinguishing its metabolic liability from fully perfluorinated chains (–C₂F₅) which are essentially inert [2].

Metabolic stability context

Class‑level inference

–CF₂CF₂H expected intermediate oxidative stability vs alkyl or perfluoro chains

May offer tunable half‑life compared to inert –C₂F₅; no compound‑specific data available.

Data to verify; experimental microsomal/hepatocyte stability needed for procurement decisions.

Evidence Dimension	Resistance to cytochrome P450-mediated oxidation
Target Compound Data	Expected moderate metabolic stability (class-level inference; no direct experimental data)
Comparator Or Baseline	Non-fluorinated alkyl analogs (rapid ω-oxidation expected); perfluoroalkyl analogs (complete metabolic inertness)
Quantified Difference	No quantitative comparative data available for this specific compound.
Conditions	In silico prediction / literature precedent for fluorinated heterocycles.

Why This Matters

When selecting a fluorinated building block for medicinal chemistry optimization, the –CF₂CF₂H motif offers a tunable metabolic profile intermediate between rapidly cleared alkyl and inert perfluoroalkyl groups, potentially allowing fine-tuning of half-life without complete metabolic shutdown. However, procurement decisions cannot rely on this class-level inference; experimental metabolic stability data must be generated for the specific compound.

• [1] V. Kumar, K. Kaur, G. K. Gupta, A. K. Sharma, Fluorinated isoxazolines and isoxazoles: A synthetic perspective, J. Fluorine Chem. 180 (2015) 55–97. https://doi.org/10.1016/j.jfluchem.2015.09.004 View Source
• [2] K. Müller, C. Faeh, F. Diederich, Fluorine in Pharmaceuticals: Looking Beyond Intuition, Science 317 (2007) 1881-1886. https://doi.org/10.1126/science.1131943 View Source

Regiospecific Dehydration to Fluorinated Isoxazole

5-Isoxazolol, 4,5-dihydro-3-phenyl-5-(1,1,2,2-tetrafluoroethyl)- can be dehydrated to the fully aromatic 5-(1,1,2,2-tetrafluoroethyl)-3-phenylisoxazole. The synthesis of 5-(fluoroalkyl)isoxazoles via regioselective reactions of halogenoximes has been described, and the 5-hydroxy-4,5-dihydro form provides a direct precursor for such dehydration, avoiding competing byproduct formation observed in direct cyclocondensation routes [1]. In contrast, 5-alkyl or 5-perfluoroalkyl analogs lacking the 5-hydroxy group cannot access this dehydration pathway, limiting their utility as precursors to aromatic isoxazole building blocks.

Dehydration to isoxazole

Supporting evidence

5‑Hydroxy group enables one‑step conversion to aromatic 5‑(tetrafluoroethyl)isoxazole

Synthetic flexibility to access both dihydro and aromatic fluorinated building blocks from one precursor.

Acid‑catalyzed or thermal conditions; avoids competing cyclocondensation by‑products.

Evidence Dimension	Synthetic accessibility to fully aromatic isoxazole via dehydration
Target Compound Data	Direct dehydration precursor (5-hydroxy-4,5-dihydroisoxazole → isoxazole)
Comparator Or Baseline	5-Methyl-3-phenyl-4,5-dihydroisoxazole (no 5-hydroxy group; cannot undergo analogous dehydration)
Quantified Difference	Qualitative synthetic advantage: one-step conversion accessible only with 5-hydroxy compounds.
Conditions	Acid-catalyzed or thermal dehydration conditions; literature precedent for 5-(fluoroalkyl)isoxazole synthesis from halogenoximes.

Why This Matters

For procurement of building blocks intended for library synthesis of fluorinated isoxazoles, the ability to access both the dihydro and aromatic forms from a single precursor increases synthetic flexibility and reduces the number of starting materials that must be sourced.

• [1] Synthesis of 5-(Fluoroalkyl)isoxazole Building Blocks by Regioselective Reactions of Functionalized Halogenoximes, J. Org. Chem. (2019). https://doi.org/10.1021/acs.joc.9b01756 View Source

Optimal Use Cases

Lipophilicity-Tuned Lead Optimization

The target compound's XLogP3 of 2.6 positions it in a lipophilicity range desirable for oral bioavailability [1]. When a lead series based on non-fluorinated 3-phenylisoxazolines suffers from high polarity (LogP <1) limiting membrane permeability, introducing the –CF₂CF₂H group via this building block provides a predicted ΔLogP of ~+1.9 without escalating to the supra-lipophilic range (LogP >5) often associated with promiscuity and poor solubility [2]. This compound is therefore suited as a fragment elaboration point in structure-activity relationship campaigns targeting moderately lipophilic space.

¹⁹F NMR Reference Standard for Regioisomer Assignment

The 1,1,2,2-tetrafluoroethyl group's characteristic ³J_H,F coupling pattern provides a unambiguous NMR spectroscopic handle for structural verification [1]. Laboratories engaged in the synthesis of fluorinated isoxazole libraries can use this compound as a reference standard to calibrate NMR methods for distinguishing regioisomers and tautomers, a frequent challenge in heterocyclic chemistry where multiple constitutional isomers may form during cyclocondensation reactions [2].

Fluorinated Herbicide Intermediate Synthesis

Substituted 3-phenylisoxazolines have been patented as herbicides, with the halogen substitution pattern on the phenyl ring and the 5-substituent driving potency and selectivity [1]. The target compound, featuring a 5-tetrafluoroethyl group and a 5-hydroxy handle amenable to further functionalization (e.g., dehydration, O-alkylation, acylation), serves as a versatile intermediate for generating focused libraries of fluorinated herbicide candidates [2]. Its differentiation from 5-CF₃ analogs lies in the tunable lipophilicity and metabolic profile of the –CF₂CF₂H group.

Fluorous-Tagged Probe Synthesis

The –CF₂CF₂H group, while less heavily fluorinated than –C₇F₁₅ or –C₈F₁₇ tags, still imparts sufficient fluorous character for fluorous solid-phase extraction (F-SPE) or fluorous biphase separation under optimized conditions [1]. The target compound can be used to synthesize lightly fluorous-tagged probes that retain drug-like physicochemical properties while enabling simplified purification workflows, a balance that heavily fluorinated tags do not achieve [2].

Application

Selection Property

Validation Focus

Lead optimization in moderate lipophilicity space

Fluorinated scaffold with tunable logP (~2.6 region)

ADME and permeability profiling; avoid >5 logP promiscuity

¹⁹F NMR method development for fluorinated heterocycles

Characteristic ³J_H,F coupling pattern of –CF₂CF₂H

Regioisomer and tautomer assignment confidence

Herbicide candidate library synthesis

5‑Hydroxy handle for derivatization (O‑alkylation, acylation)

Synthetic route viability and functional group tolerance

Light fluorous‑tagged probe synthesis

Moderate fluorous character for F‑SPE compatibility

Fluorous solid‑phase extraction recovery optimization

• [1] PubChem Compound Summary for CID 11118900, XLogP3 = 2.6. https://pubchem.ncbi.nlm.nih.gov/compound/184293-63-8 View Source
• [2] C. A. Lipinski, F. Lombardo, B. W. Dominy, P. J. Feeney, Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings, Adv. Drug Deliv. Rev. 46 (2001) 3–26. https://doi.org/10.1016/S0169-409X(00)00129-0 View Source
• [3] V. Y. Sosnovskikh, Spin-spin coupling constant ³J_H,F of the 1,1,2,2-tetrafluoroethyl group as a useful tool for recognition of regioisomeric and tautomeric pairs of organofluoric compounds, Russ. Chem. Bull. 50 (2001) 1223–1227. View Source
• [4] Substituted 3-phenylisoxazolines, US Patent 6,150,303 (2000). http://www.everypatent.com/comp/pat6150303.html View Source
• [5] W. Zhang, Fluorous technologies for solution-phase high-throughput organic synthesis, Tetrahedron 59 (2003) 4475–4489. https://doi.org/10.1016/S0040-4020(03)00541-1 View Source
• [6] Synthesis of 5-(Fluoroalkyl)isoxazole Building Blocks by Regioselective Reactions of Functionalized Halogenoximes, J. Org. Chem. (2019). https://doi.org/10.1021/acs.joc.9b01756 View Source